Cas no 1803773-93-4 (2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1803773-93-4
• MF: C₈H₇F₃INO
• MW: 317.046964883804
• CID: 4905213
• Update Time: 2025-05-20

2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3INO/c1-2-14-7-6(12)3-5(4-13-7)8(9,10)11/h3-4H,2H2,1H3
• InChI Key： UJKLHWKVDDRHQZ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CN=C1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1803773-93-4): Properties, Applications, and Market Insights

2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1803773-93-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethyl and iodo substituents, which enhance its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine suppliers, synthesis methods, and applications in drug discovery, making it a trending topic in modern chemistry.

The molecular structure of 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine features a pyridine ring substituted with an ethoxy group at the 2-position, an iodine atom at the 3-position, and a trifluoromethyl group at the 5-position. This arrangement imparts distinct electronic properties and chemical stability, making it a valuable intermediate in organofluorine chemistry. The presence of the iodo moiety also allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in medicinal chemistry and material design.

One of the most prominent applications of 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine is in the development of bioactive molecules. The trifluoromethyl group is known to improve the metabolic stability and lipophilicity of pharmaceutical compounds, making this derivative a key building block for drug candidates. Recent studies highlight its use in kinase inhibitors and antiviral agents, addressing global health challenges such as cancer therapy and infectious diseases. Searches for 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine in drug development have surged, reflecting its growing importance in precision medicine.

In addition to pharmaceuticals, 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine plays a crucial role in agrochemical innovation. The compound's ability to act as a synthon for pesticide intermediates has been explored in the synthesis of crop protection agents. With the increasing demand for sustainable agriculture, researchers are investigating its potential in creating environmentally friendly pesticides. This aligns with the rising popularity of searches like 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine in agrochemicals and green chemistry solutions.

The market for 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine is expanding, driven by its multidisciplinary applications. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the demand from pharmaceutical and agrochemical industries. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for ensuring the purity and quality of this compound, as emphasized in queries like 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine purity analysis.

From a synthetic chemistry perspective, the preparation of 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine often involves halogenation and etherification of pyridine precursors. Recent advancements in catalytic methods have improved the yield and selectivity of these reactions, reducing the environmental impact. This progress resonates with the growing interest in sustainable synthetic protocols, as seen in searches for green synthesis of 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine.

In summary, 2-Ethoxy-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1803773-93-4) is a highly versatile and sought-after compound in modern chemistry. Its applications span drug discovery, agrochemicals, and advanced materials, making it a focal point for researchers and industry leaders. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.